Cas no 2171665-89-5 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperazin-1-yl}acetic acid
• CAS No: 2171665-89-5
• MF: C₂₆H₂₉N₃O₅
• MW: 463.52556681633
• CID: 5814594
• PubChem ID: 165529867
• Update Time: 2025-08-04

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperazin-1-yl}acetic acid
• 2171665-89-5
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperazin-1-yl}acetic acid
• EN300-1495292

• Inchi： 1S/C26H29N3O5/c1-2-7-23(25(32)29-14-12-28(13-15-29)16-24(30)31)27-26(33)34-17-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h2-6,8-11,22-23H,1,7,12-17H2,(H,27,33)(H,30,31)
• InChI Key： OHQLKAIBNBQVMV-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.21072103g/mol
• Monoisotopic Mass: 463.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperazin-1-yl}acetic acid

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperazin-1-yl}acetic acid: A Comprehensive Overview

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperazin-1-yl}acetic acid is a complex organic compound with the CAS number 2171665-89-5. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule incorporates a piperazine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an enoyl moiety, which collectively contribute to its diverse chemical properties.

The Fmoc group, a key component of this compound, is widely recognized in peptide synthesis for its role as a protecting group for amino acids. Its presence in this molecule suggests potential applications in peptide-based drug design and delivery systems. Recent studies have highlighted the importance of such protecting groups in enhancing the stability and bioavailability of peptide drugs, making this compound a promising candidate for further exploration in medicinal chemistry.

One of the most intriguing aspects of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperazin-1-yl}acetic acid is its ability to engage in various biochemical interactions due to its structural complexity. The piperazine ring, a six-membered ring containing two nitrogen atoms, is known for its versatility in forming hydrogen bonds and coordinating with metal ions. This property makes it a valuable scaffold for designing bioactive molecules with potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to simulate the behavior of this compound within biological systems. For instance, molecular docking studies have revealed that the compound exhibits strong binding affinities to several protein targets, including enzymes involved in signal transduction pathways. These findings underscore its potential as a lead compound for developing inhibitors of key enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperazin-1-yl}acetic acid can be prepared through a multi-step process involving peptide coupling reactions and selective protection/deprotection strategies. The use of the Fmoc group during synthesis ensures precise control over the reactivity of amino functionalities, which is crucial for achieving high yields and purity in the final product.

Moreover, the enoyl moiety within the molecule introduces additional functional diversity by enabling conjugation effects that can influence both physical and chemical properties. This feature has been exploited in recent research to investigate the compound's role as a modulator of cellular redox states, potentially offering new insights into antioxidant therapies.

From an analytical perspective, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide critical data for quality control during synthesis and preclinical testing phases.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic profile of 2-{4-2-{(9H-fluorenepropanamide)pentenoylpiperazine}acetic acid, with particular emphasis on its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for determining its suitability as a drug candidate and optimizing its therapeutic potential.

In conclusion, 2-{4-[[(9H-fluorenepropanamide)pentenoyl]amino]piperazine}acetic acid represents a fascinating example of how complex organic molecules can serve as valuable tools in advancing medical science. With continued research and development efforts, this compound holds promise for contributing to innovative treatments across various therapeutic areas.